Cas no 300556-29-0 (ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate)

• Product Name: ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate
• CAS No: 300556-29-0
• MF: C₂₀H₁₅NO₅S
• MW: 381.401804208755
• CID: 5811169
• PubChem ID: 1113700
• Update Time: 2025-10-28

ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((3-(benzo[d]thiazol-2-yl)-2-oxo-2H-chromen-7-yl)oxy)acetate
• ethyl {[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate
• Acetic acid, 2-[[3-(2-benzothiazolyl)-2-oxo-2H-1-benzopyran-7-yl]oxy]-, ethyl ester
• Oprea1_502202
• SR-01000420338
• WAY-278617
• AKOS000525792
• ethyl 2-[3-(1,3-benzothiazol-2-yl)-2-oxochromen-7-yl]oxyacetate
• 300556-29-0
• Oprea1_825018
• F0308-0862
• ethyl 2-(3-benzothiazol-2-yl-2-oxochromen-7-yloxy)acetate
• SR-01000420338-1
• IFLab1_001067
• ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate
• HMS1415A11
• IDI1_008934

• Inchi： 1S/C20H15NO5S/c1-2-24-18(22)11-25-13-8-7-12-9-14(20(23)26-16(12)10-13)19-21-15-5-3-4-6-17(15)27-19/h3-10H,2,11H2,1H3
• InChI Key： SYIDRPKPCRISDD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1=CC=C2C(=C1)OC(=O)C(C1=NC3=CC=CC=C3S1)=C2

Computed Properties

• Exact Mass: 381.06709375g/mol
• Monoisotopic Mass: 381.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 586.0±60.0 °C(Predicted)
• pka: 0.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate

Comprehensive Overview of Ethyl 2-{[3-(1,3-Benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate (CAS No. 300556-29-0)

Ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate (CAS No. 300556-29-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of coumarin derivatives, which are widely studied for their diverse biological activities and industrial uses. The presence of both benzothiazole and coumarin moieties in its structure makes it a promising candidate for further research and development.

The compound's molecular formula and structural features have been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. Researchers have highlighted its potential as a fluorescent probe, owing to the inherent fluorescence properties of coumarin derivatives. This characteristic has sparked interest in its use for bioimaging and sensor applications, particularly in the detection of biologically relevant molecules.

In the context of current trends, ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate aligns with the growing demand for multifunctional materials in the pharmaceutical and materials science sectors. Its hybrid structure combines the benefits of both benzothiazole and coumarin, making it a subject of interest for drug discovery and material design. Recent studies have explored its potential as a photosensitizer in photodynamic therapy, a cutting-edge approach in cancer treatment.

The synthesis of ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate typically involves multi-step organic reactions, including condensation and esterification processes. Optimizing these synthetic routes has been a focus for chemists aiming to improve yield and purity. The compound's solubility and stability under various conditions have also been investigated to ensure its suitability for different applications.

From an industrial perspective, this compound has potential uses in the development of advanced functional materials, such as organic light-emitting diodes (OLEDs) and solar cells. Its electron-rich structure and charge transport properties make it a candidate for optoelectronic devices, a rapidly growing sector driven by the demand for sustainable energy solutions.

Environmental and safety considerations are also critical when working with ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols should always be followed to minimize any potential risks. Researchers emphasize the importance of green chemistry principles in its synthesis and application to ensure sustainability.

In summary, ethyl 2-{[3-(1,3-benzothiazol-2-yl)-2-oxo-2H-chromen-7-yl]oxy}acetate (CAS No. 300556-29-0) represents a versatile compound with broad potential across multiple disciplines. Its unique chemical properties and applications continue to inspire innovation in both academic and industrial settings. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in healthcare, energy, and materials science.